Cas no 943516-54-9 (6,6-Dimethyl-3-azabicyclo[3.1.0]hexane)

6,6-Dimethyl-3-azabicyclo[3.1.0]hexane structure
943516-54-9 structure
Product Name:6,6-Dimethyl-3-azabicyclo[3.1.0]hexane
CAS No:943516-54-9
MF:C7H13N
MW:111.184821844101
MDL:MFCD13176114
CID:835825
PubChem ID:54594901
Update Time:2024-10-25

6,6-Dimethyl-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

    • 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane
    • (1R,5S)-6,6-DIMETHYL-3-AZABICYCLO[3.1.0]HEXANE
    • 3-Azabicyclo[3.1.0]hexane, 6,6-dimethyl-
    • 6,6-DiMethyl-3-azabicyclo[3.1.0]hexane Boceprevir Key interMediate
    • AZA018
    • FCH963407
    • SB20072
    • SY033500
    • ST1080455
    • AX8236579
    • 6,6-dimethyl-3-azabicyclo-[3.1.0]hexane
    • 6,6-Dimethyl-3-azabicyclo[3.1.0]hexane (ACI)
    • DTXSID40712413
    • BGOMFPZIMJCRDV-UHFFFAOYSA-N
    • AKOS006381588
    • DA-18259
    • DS-17749
    • 6,6-diMethyl-3-azabicyclo[3.1.0]hexane (Hydrochloride)
    • EN300-84156
    • P11584
    • CS-M1048
    • SCHEMBL1569373
    • AC-26249
    • 943516-54-9
    • MFCD13176114
    • MDL: MFCD13176114
    • Inchi: 1S/C7H13N/c1-7(2)5-3-8-4-6(5)7/h5-6,8H,3-4H2,1-2H3
    • InChI Key: BGOMFPZIMJCRDV-UHFFFAOYSA-N
    • SMILES: N1CC2C(C2C1)(C)C

Computed Properties

  • Exact Mass: 111.104799419g/mol
  • Monoisotopic Mass: 111.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 1

Experimental Properties

  • Density: 0.911
  • Boiling Point: 135 ºC
  • Flash Point: 24 ºC

6,6-Dimethyl-3-azabicyclo[3.1.0]hexane Security Information

  • Signal Word:Warning
  • Hazard Statement: H225-H314-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:1993
  • HazardClass:3
  • PackingGroup:
  • Storage Condition:Keep in dark place,Sealed in dry,2-8°C

6,6-Dimethyl-3-azabicyclo[3.1.0]hexane Pricemore >>

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6,6-Dimethyl-3-azabicyclo[3.1.0]hexane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium hydroxide Solvents: Acetic acid ,  Methanol ;  48 h, 50 psi, rt
Reference
Preparation of 6,6-dimethyl-3-azabicyclo-[3.1.0]-hexane
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  0 °C; 10 min, < 10 °C
1.2 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  < 10 °C; 40 h, reflux; reflux → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  0 °C; < 10 °C
Reference
Preparation of 6,6-dimethyl-3-azabicyclo[3.1.0]hexane
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  6 h, rt
Reference
Preparation method of intermediate drug Nirmatrelvir for treating novel coronavirus
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  2.5 h, 20 MPa, 290 °C
Reference
Preparation of 6,6-dimethyl-3-azabicyclo-[3.1.0]-hexane and its lactone intermediates
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Chlorotrimethylsilane Solvents: Tetrahydrofuran ;  50 - 60 °C; 2 h, 50 - 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, pH 2, 50 - 60 °C
Reference
Method for preparing 6,6-dimethyl-3-azabicyclo[3.1.0]hexane with lactone
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Sodium borohydride Solvents: 1,2-Dimethoxyethane ;  0 °C; 0 °C → 25 °C; 3 h, 25 °C; 5 h, 25 °C → 70 °C
Reference
Green preparation of 6,6-dimethyl-3-azabicyclo[3.1.0]hexane
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Toluene ;  10 h, reflux
Reference
Preparation of 6,6-dimethyl-3-azabicyclo[3.1.0]hexane
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  40 °C; 5 - 8 h, 40 °C → 70 °C
Reference
Preparation of intermediate racemic mixture
, China, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  rt → 50 °C; 4 h, 2.0 MPa, 40 - 50 °C
Reference
Method for synthesizing 6,6-dimethyl-3-oxabicyclo[3.1.0]hexane-2-one as paxlovid intermediate
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Production Method 10

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 11 - 12, rt
Reference
Nitrogen heterocyclic borane complex, preparation method and application as reducing agent
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Production Method 11

Reaction Conditions
1.1 Reagents: (T-4)-Trifluoro(tetrahydrofuran)boron ,  Sodium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → 65 °C; 4 h, 65 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  0 - 10 °C; 3 h, reflux
Reference
Green preparation of azabicyclic pharmaceutical intermediate of paxlovid and its intermediate thereof
, China, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Boron trichloride ,  Sodium borohydride Solvents: 2-Methyltetrahydrofuran ;  -5 °C → 65 °C; 65 °C; 24 h, 65 °C; 65 °C → 10 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 14
Reference
Preparation of secondary amine by reduction of cyclic imide
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Production Method 13

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  1 h, 0 °C
1.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  2 h, 0 °C
1.3 Reagents: Ethyl acetate
Reference
New method for preparing azabicyclic pharmaceutical intermediate
, China, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  0 - 10 °C; 12 h, reflux
1.2 Reagents: Water
Reference
Method for preparing azabicyclo drug intermediate (6,6-dimethyl-3-azabicyclo[3.1.0]hexane) and salt
, China, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  rt → 40 °C; 0.5 - 1 h, 40 °C → 70 °C; 3 h, reflux
1.2 Reagents: Sodium hydroxide ,  Monopotassium monosodium tartrate tetrahydrate Solvents: tert-Butyl methyl ether ,  Water ;  1 h, 15 - 25 °C; 10 - 20 min
Reference
Dehydrohalogenation process for preparation of intermediates useful in providing 6,6-dimethyl-3-azabicyclo[3.1.0]hexane compounds
, World Intellectual Property Organization, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  rt → 40 °C; 0.5 - 1 h, 40 °C → 70 °C; 3 h, reflux
1.2 Reagents: Potassium sodium tartrate ,  Sodium hydroxide Solvents: tert-Butyl methyl ether ,  Water ;  1 h, 15 - 25 °C
Reference
Process for the preparation of 6,6-dimethyl-3-azabicyclo[3.1.0]hexane compounds and enantiomeric salts thereof
, World Intellectual Property Organization, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Iodine Solvents: Tetrahydrofuran ;  0 °C; 5 h, 0 °C → 70 °C
Reference
Preparation of 6,6-dimethyl-3-azabicyclo[3.1.0]hexane as intermediate of anti-COVID-19 drugs
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Production Method 18

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Methanol ;  10 h, 10 - 20 MPa, rt → 130 °C; 130 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 13
Reference
Method for preparing 6,6-dimethyl-3-azabicyclo[3.1.0]hexane with isoprenol
, China, , ,

Production Method 19

Reaction Conditions
1.1 Reagents: Iodine ,  Sodium borohydride Solvents: Tetrahydrofuran ;  0 °C; 5 h, 0 °C → 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Method for synthesizing 6,6-dimethyl-3-azabicyclo[3.1.0]hexane by alkaline hydrolysis
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6,6-Dimethyl-3-azabicyclo[3.1.0]hexane Raw materials

6,6-Dimethyl-3-azabicyclo[3.1.0]hexane Preparation Products

6,6-Dimethyl-3-azabicyclo[3.1.0]hexane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:943516-54-9)6,6-DiMethyl-3-azabicyclo[3.1.0]hexane Boceprevir Key interMediate
Order Number:sfd2926
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:943516-54-9)6,6-二甲基-3-氮杂双环[3.1.0]己烷 (PF-07321332 帕罗韦德中间体)
Order Number:LE25930751
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:943516-54-9)6,6-DiMethyl-3-azabicyclo[3.1.0]hexane Boceprevir Key interMediate
sfd2926
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:943516-54-9)6,6-二甲基-3-氮杂双环[3.1.0]己烷 (PF-07321332 帕罗韦德中间体)
LE25930751
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email